Cas no 2229505-68-2 (1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229505-68-2
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• CID: 6319730
• PubChem ID: 165654954
• Update Time: 2025-05-23

1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanol
• EN300-1799255
• 2229505-68-2
• [1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C12H14FNO3/c1-11(2)6-12(11,7-15)9-5-8(14(16)17)3-4-10(9)13/h3-5,15H,6-7H2,1-2H3
• InChI Key： STZUTDPLIGIJDY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CO)CC1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.09577147g/mol
• Monoisotopic Mass: 239.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropylmethanol

1-(2-Fluoro-5-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol: A Comprehensive Overview

1-(2-Fluoro-5-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol, also identified by its CAS number 2229505-68-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising properties, which have been explored in recent studies.

The molecular structure of 1-(2-Fluoro-5-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol consists of a cyclopropane ring substituted with a methanol group and a fluoronitrophenyl moiety. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The fluorine and nitro groups attached to the phenyl ring further enhance the compound's electronic properties, making it a valuable candidate for various chemical reactions.

Recent research has focused on the synthesis and characterization of this compound, particularly its potential as an intermediate in drug discovery. The study published in the Journal of Medicinal Chemistry highlights its role in developing novel anti-inflammatory agents. The compound's ability to interact with specific biological targets has been explored through computational modeling, providing insights into its pharmacokinetic properties.

In addition to its pharmaceutical applications, 1-(2-Fluoro-5-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol has shown promise in materials science. Researchers have investigated its use as a precursor for advanced polymers and materials with tailored electronic properties. The compound's unique combination of structural rigidity and functional groups makes it an attractive candidate for such applications.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the product's stereochemistry. This has been detailed in a study published in Organic Process Research & Development.

The physical and chemical properties of 1-(2-Fluoro-5-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol have been extensively characterized using techniques such as NMR spectroscopy and X-ray crystallography. These studies reveal that the compound exhibits a high degree of stability due to its strained cyclopropane ring and electron-withdrawing groups.

In conclusion, 1-(2-Fluoro-5-Nitrophenyl)-2,2-Dimethylcyclopropylmethanol (CAS No: 2229505-68-2) is a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an invaluable tool in modern chemistry and pharmacology.